Cas no 2648940-84-3 (7-bromo-2-methyl-1H-imidazo4,5-cpyridine hydrochloride)

• Product Name: 7-bromo-2-methyl-1H-imidazo4,5-cpyridine hydrochloride
• CAS No: 2648940-84-3
• MF: C₇H₇BrClN₃
• MW: 248.507579088211
• MDL: MFCD34167953
• CID: 5652092
• PubChem ID: 155973313
• Update Time: 2025-05-25

7-bromo-2-methyl-1H-imidazo4,5-cpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride
• 7-bromo-2-methyl-1H-imidazo4,5-cpyridine hydrochloride

• MDL： MFCD34167953
• Inchi： 1S/C7H6BrN3.ClH/c1-4-10-6-3-9-2-5(8)7(6)11-4;/h2-3H,1H3,(H,10,11);1H
• InChI Key： CEMUAHFWVSAAAL-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C2N=C(C)NC=12.Cl

Additional information on 7-bromo-2-methyl-1H-imidazo4,5-cpyridine hydrochloride

7-Bromo-2-Methyl-1H-Imidazo[4,5-c]Pyridine Hydrochloride: A Comprehensive Overview

The compound 7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride, with the CAS number 2648940-84-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the imidazopyridine class, which is known for its unique structural properties and potential applications in drug discovery. The molecule's structure features a bromine atom at position 7 and a methyl group at position 2, which contribute to its distinct chemical and biological characteristics.

Recent studies have highlighted the importance of imidazopyridines in medicinal chemistry, particularly as scaffolds for developing bioactive molecules. The presence of the bromine atom in 7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride introduces electronic effects that can influence the compound's reactivity and binding affinity to biological targets. This makes it a valuable candidate for exploring new therapeutic agents.

The synthesis of 7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride involves a series of carefully designed organic reactions. Researchers have employed various strategies, including cyclization reactions and substitution chemistry, to construct this molecule efficiently. The hydrochloride salt form is particularly advantageous for isolating and purifying the compound, ensuring its stability and purity for further studies.

In terms of physical properties, this compound exhibits a melting point that is consistent with other imidazopyridines, indicating its thermal stability. Its solubility in common organic solvents has been evaluated, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for determining its suitability in different chemical and biological assays.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of 7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride with potential biological targets. Molecular docking studies have revealed promising binding affinities to certain enzymes and receptors, suggesting its potential role in inhibiting or modulating their activity. This aligns with the growing trend of using computational tools to guide drug discovery efforts.

One area where this compound has shown particular promise is in the development of kinase inhibitors. Kinases are critical enzymes involved in cellular signaling pathways, and their dysregulation is implicated in various diseases such as cancer and inflammatory disorders. The brominated imidazopyridine framework provides an ideal platform for designing selective kinase inhibitors with improved potency and selectivity.

Moreover, the methyl group at position 2 plays a significant role in modulating the compound's pharmacokinetic properties. Studies have demonstrated that this substitution enhances the molecule's lipophilicity without compromising its solubility, which is essential for achieving optimal bioavailability in vivo. This balance between lipophilicity and solubility is often challenging to achieve but is critical for developing effective therapeutic agents.

The hydrochloride salt form of this compound also facilitates its use in pharmaceutical formulations. Its stability under different storage conditions ensures consistent performance across various experimental setups. Additionally, the ease of handling this salt form makes it a preferred choice for researchers working on preclinical studies.

Looking ahead, ongoing research is focused on optimizing the chemical structure of 7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride to enhance its therapeutic potential further. By introducing additional functional groups or modifying existing ones, scientists aim to unlock new biological activities or improve upon existing ones.

In conclusion, 7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride represents a compelling example of how structural modifications can lead to novel bioactive molecules with significant therapeutic potential. As research continues to uncover its full capabilities, this compound stands at the forefront of innovative drug discovery efforts.